Cas no 862109-64-6 (16alpha-tydroxy-3-oxolanosta-7,9(11),24-trien-21-oic acid)

• Product Name: 16alpha-tydroxy-3-oxolanosta-7,9(11),24-trien-21-oic acid
• CAS No: 862109-64-6
• MF: C₃₀H₄₄O₄
• MW: 468.667969703674
• CID: 2071800
• PubChem ID: 44583859
• Update Time: 2024-10-26

16alpha-tydroxy-3-oxolanosta-7,9(11),24-trien-21-oic acid Chemical and Physical Properties

Names and Identifiers

• 16alpha-tydroxy-3-oxolanosta-7,9(11),24-trien-21-oic acid
• (16α)-16-Hydroxy-3-oxolanosta-7,9(11),24-trien-21-oic acid (ACI)
• 16α-Hydroxy-3-oxo-lanosta-7,9(11),24-trien-21-oic acid
• 3-Oxo-16α-hydroxylanosta-7,9(11),24-trien-21-oic acid
• CHEMBL497895
• E88903
• AKOS040758395
• HY-N9533
• 862109-64-6
• 16R-Hydroxy-3-oxolanosta7,9(11),24-trien-21-oic acid
• CS-0198405
• 16alpha-Hydroxy-3-oxo-lanosta-7,9(11),24-trien-21-oic acid
• (2R)-2-[(5R,10S,13R,14R,16R,17R)-16-hydroxy-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,12,15,16,17-octahydrocyclopenta[a]phenanthren-17-yl]-6-methylhept-5-enoic acid
• DA-49119

• Inchi： 1S/C30H44O4/c1-18(2)9-8-10-19(26(33)34)25-22(31)17-30(7)21-11-12-23-27(3,4)24(32)14-15-28(23,5)20(21)13-16-29(25,30)6/h9,11,13,19,22-23,25,31H,8,10,12,14-17H2,1-7H3,(H,33,34)/t19-,22-,23+,25+,28-,29-,30+/m1/s1
• InChI Key： LVYOXPQJURJWPC-MVQHSHHOSA-N
• SMILES： C[C@]12C3=CC[C@H]4C(C)(C)C(=O)CC[C@@]4(C3=CC[C@@]1([C@H]([C@@H](C2)O)[C@H](C(=O)O)CC/C=C(\C)/C)C)C

Computed Properties

• Exact Mass: 468.32395988g/mol
• Monoisotopic Mass: 468.32395988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 980
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids